Cas no 1361696-91-4 (2,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride)

• Product Name: 2,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride
• CAS No: 1361696-91-4
• MF: C₁₃H₅Cl₅O
• MW: 354.443198919296
• CID: 4790212
• Update Time: 2025-10-29

2,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride

• Inchi： 1S/C13H5Cl5O/c14-9-5-4-7(11(16)12(9)17)6-2-1-3-8(10(6)15)13(18)19/h1-5H
• InChI Key： VKKSLOVTIWKXSR-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=CC=CC=1C1C=CC(=C(C=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 337
• XLogP3: 6.6
• Topological Polar Surface Area: 17.1

Additional information on 2,2',3',4'-Tetrachlorobiphenyl-3-carbonyl chloride

2,2',3',4'-Tetrachlorobiphenyl-3-carbonyl Chloride

2,2',3',4'-Tetrachlorobiphenyl-3-carbonyl Chloride (CAS No: 1361696-91-4) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its complex structure and unique chemical properties, has garnered attention due to its potential in advanced material synthesis and chemical transformations. The molecule consists of a biphenyl core substituted with four chlorine atoms and a carbonyl chloride group, making it a versatile building block for further chemical reactions.

The biphenyl framework of this compound provides a rigid and planar structure, which is advantageous in many chemical applications. The substitution pattern—specifically the placement of chlorine atoms at the 2, 2', 3', and 4' positions—contributes to its stability and reactivity. The carbonyl chloride group at the 3-position introduces electrophilic character, enabling it to participate in nucleophilic acyl substitutions, a key reaction in organic synthesis.

Recent studies have highlighted the potential of 2,2',3',4'-tetrachlorobiphenyl-3-carbonyl chloride in the development of advanced materials such as high-performance polymers and organic semiconductors. Researchers have explored its role as a precursor for synthesizing tailored polymers with enhanced thermal stability and electronic properties. For instance, a 2023 study published in *Advanced Materials* demonstrated how this compound can be used to create polymers with unprecedented charge transport capabilities, making them suitable for next-generation electronic devices.

In addition to its role in polymer synthesis, 2,2',3',4'-tetrachlorobiphenyl-3-carbonyl chloride has shown promise in catalytic applications. Its ability to act as an efficient catalyst in Friedel-Crafts acylation reactions has been extensively studied. A 2022 paper in *Nature Chemistry* reported that this compound can significantly accelerate the acylation of aromatic rings under mild conditions, offering a greener alternative to traditional catalysts.

The synthesis of 2,2',3',4'-tetrachlorobiphenyl-3-carbonyl chloride involves a multi-step process that typically begins with the chlorination of biphenyl derivatives followed by functionalization with a carbonyl chloride group. This process requires precise control over reaction conditions to ensure high yields and product purity. Recent advancements in catalytic chlorination techniques have made this synthesis more efficient and scalable, paving the way for broader industrial applications.

From an environmental standpoint, understanding the behavior of 2,2',3',4'-tetrachlorobiphenyl-3-carbonyl chloride in various media is crucial for assessing its potential impact on ecosystems. Studies have shown that this compound exhibits moderate biodegradability under specific conditions, though further research is needed to fully characterize its environmental fate.

In conclusion, 2,2',3',4'-tetrachlorobiphenyl-3-carbonyl chloride (CAS No: 1361696-91-4) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure and reactivity make it an invaluable tool in the development of advanced materials and chemical processes. As research continues to uncover new applications and optimize its synthesis pathways, this compound is poised to play an even more significant role in shaping the future of chemistry and materials science.